6-Bromo-4-isopropoxy-quinazoline

• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• IUPAC Name: 6-bromo-4-propan-2-yloxyquinazoline
• InChI: InChI=1S/C11H11BrN2O/c1-7(2)15-11-9-5-8(12)3-4-10(9)13-6-14-11/h3-7H,1-2H3
• InChI Key: UQSUTLZSCQKZAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=NC2=C1C=C(C=C2)Br

Description

6-Bromo-4-isopropoxy-quinazoline is a useful research compound. Its molecular formula is C11H11BrN2O and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium t-butoxide (4.1 ml, 4.1 mmol; 1M in THF) was added to a suspension mixture of 6-bromo-4-chloro-quinazoline (1.0 g, 4.0 mmol) and 2-propanol (0.313 ml, 4.1 mmol) in THF (20 ml). After stirring at 50° C. for 30 minutes, the mixture was cooled to room temperature and the THF was removed in vacuo. The residue was taken up in ethyl acetate (50 ml) and the organic layer was washed with water followed by brine. The organic layer was dried over Na2SO4 and the residue purified by silica gel chromatography with gradient of 11 to 32% ethylacetate-hexane. Product containing fractions were pooled and concentrated to afford the title compound as beige solid (0.93 g, yield: 85%). The resulting compound was characterized as follows: MS (m/z) 266.75 [M+H]+; HPLC Rt=1.68 minutes (Method A).